5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide

• IUPAC Name: 5-chloro-N-methyl-N-phenylthiophene-2-sulfonamide
• InChI: InChI=1S/C11H10ClNO2S2/c1-13(9-5-3-2-4-6-9)17(14,15)11-8-7-10(12)16-11/h2-8H,1H3
• InChI Key: SQGBAYVALVCFEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C11H10ClNO2S2
• Molecular Weight: 287.8 g/mol

Description

5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide (CMP-TOS) is a synthetic compound that belongs to the class of sulfonamides. It has been used in scientific research due to its potential therapeutic properties. CMP-TOS has been found to exhibit anticonvulsant, anti-inflammatory, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide is not fully understood. However, it has been suggested that 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide may act by inhibiting the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. It has also been suggested that 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide may act by modulating the activity of ion channels in the brain.
Biochemical and Physiological Effects:
5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has been found to exhibit a number of biochemical and physiological effects. It has been found to reduce the excitability of neurons in the brain, which may contribute to its anticonvulsant properties. 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has also been found to reduce the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties. Additionally, 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has been found to increase the expression of neurotrophic factors, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide is also stable under a variety of conditions, which makes it suitable for use in a range of experiments. However, 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to administer to animals. Additionally, 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has not been extensively studied in humans, which means that its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for research on 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide. One area of research could investigate the potential of 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide as a treatment for epilepsy in humans. Another area of research could investigate the potential of 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Additionally, future research could investigate the mechanism of action of 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide in more detail, in order to better understand its therapeutic properties.

Synthesis Methods

5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide can be synthesized using a multi-step process. The first step involves the reaction between 2-chlorothiophene and sodium hydride in dimethylformamide (DMF) to form 2-chlorothiophenol. The second step involves the reaction between 2-chlorothiophenol and N-methyl-N-phenylsulfonamide in DMF to form 2-(N-methyl-N-phenylsulfonamido)thiophenol. The final step involves the reaction between 2-(N-methyl-N-phenylsulfonamido)thiophenol and thionyl chloride in DMF to form 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide.

Scientific Research Applications

5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anticonvulsant activity in animal models of epilepsy. 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has also been found to exhibit anti-inflammatory effects in animal models of inflammation. Additionally, 5-chloro-N-methyl-N-phenyl-2-thiophenesulfonamide has been found to exhibit neuroprotective effects in animal models of neurodegeneration.